![molecular formula NaO4SiTi+ B577211 Sodium;titanium(4+);silicate CAS No. 12034-35-4](/img/structure/B577211.png)
Sodium;titanium(4+);silicate
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Description
Sodium Titanium Silicate is a type of inorganic material that has been synthesized and characterized by physicochemical and spectroscopic tools . It is a layered sodium titanosilicate containing TiO5 square pyramids .
Synthesis Analysis
The compound, Sodium Titanium Silicate (Na2TiSiO5, H2O), was synthesized by mixing titanium(IV) chloride and sodium silicate, adjusting the pH at 6.5 and 7.0 of the solution mixture . At pH 6.5, a white product was obtained and at pH 7.0 a pink product was isolated .Molecular Structure Analysis
Natisite (Na2TiSiO5) is a layered sodium titanosilicate containing TiO5 square pyramids . The structure evolution of natisite in water and acid solutions is the basis for its potential applications .Chemical Reactions Analysis
The compound is highly stable towards thermal, chemical, and total radiation dose of 64 kGy . The study of the exchange capacity of the material towards different alkali and alkaline earth metal ions showed that the sorption capacities of the alkali metal ions were greater than those of alkaline earth metal ions .Physical And Chemical Properties Analysis
The compound is highly stable towards thermal, chemical, and total radiation dose of 64 kGy . The study of the exchange capacity of the material towards different alkali and alkaline earth metal ions showed that the sorption capacities of the alkali metal ions were greater than those of alkaline earth metal ions .Mechanism of Action
The crystalline state of this new inorganic material is very useful as an inorganic ion exchanger to have the carrier-free short-lived β-active daughter product 90Y from the long-lived 90Sr of the radioactive equilibrium mixture . The absorbed daughter was recovered by using 1.0% EDTA solutions at pH 7.0 as eluting agent .
Future Directions
Properties
IUPAC Name |
sodium;titanium(4+);silicate |
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InChI |
InChI=1S/Na.O4Si.Ti/c;1-5(2,3)4;/q+1;-4;+4 |
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InChI Key |
ZXQKFMYJTOVAMB-UHFFFAOYSA-N |
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Source | PubChem | |
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Canonical SMILES |
[O-][Si]([O-])([O-])[O-].[Na+].[Ti+4] |
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Source | PubChem | |
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Molecular Formula |
NaO4SiTi+ |
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Source | PubChem | |
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DSSTOX Substance ID |
DTXSID40721343 |
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Record name | sodium;titanium(4+);silicate | |
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Molecular Weight |
162.94 g/mol |
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CAS No. |
12034-35-4 |
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Record name | sodium;titanium(4+);silicate | |
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